Cas no 1214391-72-6 (2-fluoro-1-(3-fluorophenyl)-4-methylbenzene)

• Product Name: 2-fluoro-1-(3-fluorophenyl)-4-methylbenzene
• CAS No: 1214391-72-6
• MF: C₁₃H₁₀F₂
• MW: 204.215310573578
• CID: 4998891
• PubChem ID: 46313957
• Update Time: 2025-06-14

2-fluoro-1-(3-fluorophenyl)-4-methylbenzene Chemical and Physical Properties

Names and Identifiers

• 3',2-difluoro-4-methylbiphenyl
• 2-fluoro-1-(3-fluorophenyl)-4-methylbenzene

• Inchi： 1S/C13H10F2/c1-9-5-6-12(13(15)7-9)10-3-2-4-11(14)8-10/h2-8H,1H3
• InChI Key： NYPVFQTWSMMFNF-UHFFFAOYSA-N
• SMILES： FC1C=C(C)C=CC=1C1C=CC=C(C=1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 205
• XLogP3: 4.1
• Topological Polar Surface Area: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 2-fluoro-1-(3-fluorophenyl)-4-methylbenzene

Comprehensive Overview of 2-Fluoro-1-(3-Fluorophenyl)-4-Methylbenzene (CAS No. 1214391-72-6)

2-Fluoro-1-(3-fluorophenyl)-4-methylbenzene (CAS No. 1214391-72-6) is a fluorinated aromatic compound that has garnered significant attention in the fields of organic chemistry, pharmaceuticals, and materials science. This compound, characterized by its unique fluoro-substituted benzene rings, is often explored for its potential applications in drug discovery, agrochemicals, and advanced materials. The presence of fluorine atoms enhances its electronic properties, making it a valuable building block in synthetic chemistry.

In recent years, the demand for fluorinated compounds like 2-fluoro-1-(3-fluorophenyl)-4-methylbenzene has surged due to their role in improving the bioavailability and metabolic stability of pharmaceutical agents. Researchers are particularly interested in how fluorine substitution influences the binding affinity of molecules to biological targets. This compound’s CAS number 1214391-72-6 is frequently searched in academic databases and patent filings, reflecting its relevance in cutting-edge research.

One of the trending topics in organic chemistry is the development of sustainable fluorination methods. As environmental concerns grow, scientists are exploring greener alternatives to traditional fluorination techniques. 2-Fluoro-1-(3-fluorophenyl)-4-methylbenzene serves as a model compound in these studies, helping researchers optimize reaction conditions and reduce waste. Its structural versatility also makes it a candidate for catalytic transformations, a hot topic in modern synthetic chemistry.

The compound’s physical and chemical properties are critical for its applications. For instance, its lipophilicity and electron-withdrawing effects are often discussed in the context of drug design. These attributes are particularly relevant to the development of central nervous system (CNS) drugs, where fluorine-containing compounds are known to enhance blood-brain barrier penetration. This has led to increased searches for fluoroaromatic intermediates like CAS 1214391-72-6 in medicinal chemistry forums.

Another area of interest is the use of 2-fluoro-1-(3-fluorophenyl)-4-methylbenzene in material science. Fluorinated aromatics are key components in the synthesis of liquid crystals, polymers, and organic semiconductors. The compound’s thermal stability and electronic properties make it suitable for high-performance materials, aligning with the growing demand for advanced electronic devices. Searches for fluorinated benzene derivatives often include this compound due to its potential in optoelectronic applications.

From a commercial perspective, CAS No. 1214391-72-6 is listed in catalogs of specialty chemical suppliers, catering to pharmaceutical and research institutions. The compound’s synthetic routes and purity standards are frequently queried by procurement specialists and synthetic chemists. Ensuring high purity is essential, as impurities can affect downstream applications, particularly in drug development.

In conclusion, 2-fluoro-1-(3-fluorophenyl)-4-methylbenzene (CAS No. 1214391-72-6) is a multifaceted compound with broad applications in pharmaceuticals, agrochemicals, and materials science. Its fluorine-rich structure and versatile reactivity make it a subject of ongoing research and industrial interest. As the scientific community continues to explore sustainable and efficient synthetic methods, this compound will likely remain a focal point in the development of next-generation chemicals and materials.